Cas no 1781572-90-4 (2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid)

• Product Name: 2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid
• CAS No: 1781572-90-4
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 5695882
• PubChem ID: 84624330
• Update Time: 2025-05-20

2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-799963
• 1781572-90-4
• 2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)aceticacid
• 2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid
• 4-Quinolineacetic acid, 6-fluoro-1,2,3,4-tetrahydro-2-oxo-

• Inchi： 1S/C11H10FNO3/c12-7-1-2-9-8(5-7)6(4-11(15)16)3-10(14)13-9/h1-2,5-6H,3-4H2,(H,13,14)(H,15,16)
• InChI Key： VXQXTDODRSCBNJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CC(=O)O)CC(N2)=O

Computed Properties

• Exact Mass: 223.06447134g/mol
• Monoisotopic Mass: 223.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 437.1±45.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Additional information on 2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid

2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic Acid (CAS No. 1781572-90-4): A Comprehensive Overview

2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid (CAS No. 1781572-90-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as FLQAA for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a fluoro-substituted tetrahydroquinoline moiety, which imparts specific biological activities and pharmacological properties.

The chemical structure of FLQAA is defined by its 6-fluoro substitution on the tetrahydroquinoline ring and the presence of an acetic acid group. This combination of functional groups contributes to its solubility, stability, and reactivity in various biological environments. The fluoro substitution is particularly noteworthy as it can influence the compound's binding affinity to specific receptors and enzymes, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of FLQAA in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that FLQAA exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that FLQAA can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, FLQAA has also shown promise in the treatment of inflammatory disorders. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that FLQAA can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a potential candidate for developing new therapies for these conditions.

The pharmacokinetic properties of FLQAA have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Furthermore, studies have demonstrated that FLQAA has low toxicity and does not exhibit significant adverse effects at therapeutic doses, making it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of FLQAA in human subjects. Early-phase trials have shown promising results, with participants experiencing improvements in symptoms and quality of life without major side effects. These findings have paved the way for further clinical development and potential market approval.

The synthesis of FLQAA involves a series of well-defined chemical reactions that can be scaled up for industrial production. The synthetic route typically starts with the preparation of the fluoro-substituted tetrahydroquinoline intermediate, followed by the introduction of the acetic acid group through esterification or other coupling reactions. The overall process is efficient and cost-effective, making it suitable for large-scale manufacturing.

In conclusion, 2-(6-Fluoro-2-oxo-1,2,3,4-tetrahydroquinolin-4-yl)acetic acid (CAS No. 1781572-90-4), or FLQAA, is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as neurodegenerative diseases and inflammatory disorders. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable addition to the pharmaceutical arsenal.